5-PAHSA-d31
Description
5-PAHSA-d31 contains 31 deuterium atoms at the 2, 2/', 3, 3/', 4, 4/', 5, 5/', 6, 6/', 7, 7/', 8, 8/', 9, 9/', 10, 10/', 11, 11/', 12, 12/', 13, 13/', 14, 14/', 15, 15/', 16, 16, and 16 positions. It is intended for use as an internal standard for the quantification of 5-PAHSA by GC- or LC-mass spectrometry. Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. 5-PAHSA is a FAHFA in which palmitic acid is esterified at the 5th carbon of hydroxy stearic acid. PAHSA isoforms are the most abundant forms of FAHFA identified in the adipose tissue of glucose tolerant AG4OX mice. PAHSAs are synthesized in vivo in both mice and humans and are regulated by fasting and high-fat feeding in mice. PAHSA levels correlate highly with insulin sensitivity and are reduced in adipose tissue and serum of insulin-resistant humans. PAHSA administration lowers ambient glycemia, improves glucose tolerance, and stimulates GLP-1 and insulin secretion in mice.
Properties
Molecular Formula |
C34H35D31O4 |
|---|---|
Molecular Weight |
570.1 |
InChI |
InChI=1S/C34H66O4/c1-3-5-7-9-11-13-15-16-18-20-22-24-26-31-34(37)38-32(29-27-30-33(35)36)28-25-23-21-19-17-14-12-10-8-6-4-2/h32H,3-31H2,1-2H3,(H,35,36)/i1D3,3D2,5D2,7D2,9D2,11D2,13D2,15D2,16D2,18D2,20D2,22D2,24D2,26D2,31D2 |
InChI Key |
QBGKCWKQYJQHJX-UKXJUSPKSA-N |
SMILES |
OC(CCCC(OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)CCCCCCCCCCCCC)=O |
Synonyms |
5-(palmitoyloxy-2,2/',3,3/',4,4/',5,5/',6,6/',7,7/',8,8/',9,9/',10,10/',11,11/',12,12/',13,13/',14,14/',15,15/',16,16,16-d31) octadecanoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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